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Performance Comparison of 1,12-Dodecanediamine

The table below summarizes key performance data for 1,12-Dodecanediamine (DA122) in comparison to

other diamine compounds:

Application
Area

Comparative
Compound(s)

Key
Performance
Metrics

Experimental
Conditions

Results &
Performance of
DA122

Mineral
Flotation [1]

Dodecylamine
(DDA)

Spodumene
recovery rate;

Selectivity
against feldspar

Micro-flotation; 2x10⁻⁴
mol/L total collector

concentration; pH=8;
NaOL:DA122 molar

ratio 12:1

~10% Higher
Recovery: Achieved

82.16% spodumene
recovery vs. 72.03%
with NaOL/DDA [1].

Mineral
Flotation [1]

Dodecylamine

(DDA)

Surface tension

reduction;
Critical Micelle

Concentration
(CMC)

Surface tension

measurements of
aqueous collector

solutions at 25°C

Enhanced Surface
Activity: Lower
CMC of 0.42
mmol/L for
NaOL/DA122 vs.

0.52 mmol/L for
NaOL/DDA,
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Application
Area

Comparative
Compound(s)

Key
Performance
Metrics

Experimental
Conditions

Results &
Performance of
DA122

indicating stronger

collecting power [1].

Enzymatic
Polymerization
[2]

DETA, EDDA

(heteroatom
diamines)

Molecular

weight (Mw) of
synthesized

polyamides

Bulk polymerization

with Novozyme 435
(N435) catalyst; 80°C;

70 hrs

Higher Molecular
Weight: Produced
polymers with Mw of

~16,600 g/mol,
significantly higher

than polyamides
from DETA or EDDA

[2].

Enzymatic
Polymerization
[2]

DETA, EDDA

(heteroatom
diamines)

Catalyst activity

& reactivity

N435-catalyzed

polycondensation with
dimethyl 2,5-

furandicarboxylate
(DMFDCA)

Superior
Reactivity: N435
shows the highest

catalytic activity
toward DODA (a

related ether-
containing diamine)

compared to DETA
and EDDA [2].

Detailed Experimental Protocols

For researchers seeking to replicate or build upon these findings, here are the detailed methodologies for the

key experiments cited.

Micro-flotation Test for Mineral Separation [1]

This protocol evaluates the effectiveness of DA122 as part of a combined collector in separating the lithium-

bearing mineral spodumene from gangue minerals like feldspar.
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Start Flotation Test

Prepare Mineral Samples

Condition Mineral Pulp
(2.0 g solid in 40 mL water)

Add Combined Collector
(NaOL/DA122, 2x10⁻⁴ mol/L)

Adjust pH to 8.0

Agitate and Introduce Air
(5 minutes)

Collect Froth (Concentrate)
and Sink (Tailing)

Weigh, Dry, and Analyze
Products

Calculate Mineral Recovery

End
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Key Steps:

Mineral Preparation: High-purity spodumene and feldspar samples are manually selected, crushed,

ground, and sieved to a particle size of -0.105 +0.038 mm [1].
Pulp Conditioning: A 2.0-gram sample of the mineral is placed in a flotation cell with 40 mL of

deionized water [1].
Collector Addition: The combined collector (Sodium Oleate, NaOL, and 1,12-Dodecanediamine,

DA122) is added to the pulp. The optimal molar ratio for NaOL to DA122 is 12:1, with a total
concentration of 2×10⁻⁴ mol/L [1].

pH Adjustment: The pH of the pulp is adjusted to and maintained at 8.0 using hydrochloric acid
(HCl) or sodium hydroxide (NaOH) [1].

Flotation: The pulp is agitated, and air bubbles are introduced. The flotation process is conducted for
5 minutes [1].

Product Analysis: Both the floated minerals (concentrate) and the sunk minerals (tailing) are
collected, dried, and weighed. The recovery is calculated based on the mass of the target mineral in

the concentrate versus its original mass [1].

Enzymatic Polymerization Protocol [2]

This protocol describes the synthesis of polyamides using diamines and a furanic diester via enzymatic

catalysis.
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Start Polymerization

Bulk Polymerization Method

Stage 1: Pre-polymerization
80°C for 2 hours

at Atmospheric Pressure

Stage 2: Main Polymerization
80°C for 70 hours

under Vacuum (30 mmHg)

Purify Polymer Product
(Dissolve in solvent,
precipitate in THF)

Analyze Product
(SEC for Mw, DSC for Tg)

End

Click to download full resolution via product page

Key Steps:

Polymerization: The enzymatic polycondensation is performed in bulk (without solvent). The
monomers, dimethyl 2,5-furandicarboxylate (DMFDCA) and the diamine (e.g., DA122), are mixed

with the biocatalyst Novozyme 435 (N435) [2].
Two-Stage Process: The reaction is carried out in two stages [2]:
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Stage 1: 80°C for 2 hours at atmospheric pressure.

Stage 2: 80°C for 70 hours under reduced pressure (30 mm Hg) to remove the by-product
(methanol) and drive the reaction to completion.

Purification: The resulting polymer is dissolved in a suitable solvent (e.g., DMF) and then
precipitated in tetrahydrofuran (THF) to isolate the pure product [2].

Analysis: The molecular weight (Mw, Mn) is determined by Size Exclusion Chromatography (SEC).
Thermal properties, like the glass transition temperature (Tg), are analyzed by Differential Scanning

Calorimetry (DSC) [2].

Performance Summary and Research Implications

The experimental data indicates that 1,12-Dodecanediamine is a high-performance compound in its specific

niches:

In Mineral Processing: DA122's superior performance is attributed to its chemical structure. Unlike
the single-amino-group DDA, DA122 has two amino groups. This allows for a stronger and more

synergistic interaction with the anionic collector Sodium Oleate (NaOL), leading to higher surface
activity, more efficient adsorption onto the mineral surface, and consequently, greater hydrophobicity

and recovery of the target mineral [1].
In Polymer Synthesis: The performance of a diamine in enzymatic polymerization is strongly

influenced by the reactivity of its amine groups. The high molecular weight achieved with DA122
suggests that its primary amine groups are highly accessible and reactive under the catalytic action of

Novozyme 435, making it a more effective monomer than diamines with secondary amines or steric
hindrances [2].

It is important to note that this performance comparison is based on a selection of available studies. For a

comprehensive understanding, particularly in the context of drug development, you may need to investigate

other specific diamine properties, such as toxicity, bioavailability, and specific receptor-binding affinities,

which are not covered in the cited industrial and materials science research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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